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Compound of Interest

Compound Name: Orthocaine

Cat. No.: B127048 Get Quote

Essential safety protocols and personal protective equipment (PPE) are paramount when

working with Orthocaine, a local anesthetic agent. Adherence to these guidelines is critical for

ensuring the well-being of laboratory personnel and maintaining a safe research environment.

Orthocaine, also known as methyl 3-amino-4-hydroxybenzoate, is classified as an irritant.[1] It

can cause skin and eye irritation, and may lead to respiratory irritation.[1] Therefore,

implementing stringent safety measures is not just a recommendation but a necessity for all

researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE): Your First
Line of Defense
When handling Orthocaine, a comprehensive PPE strategy is crucial to minimize exposure

and prevent accidental contact. The following table summarizes the recommended PPE,

drawing on general guidelines for handling hazardous drugs.
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PPE Component Specification Rationale

Gloves
Two pairs of powder-free,

chemotherapy-rated gloves.[2]

Provides a primary barrier

against skin contact. Double-

gloving is recommended for

handling hazardous drugs.[2]

Powder-free gloves prevent

the aerosolization and

inhalation of drug particles.[2]

[3]

Gown

Disposable, lint-free, low-

permeability fabric with a solid

front, long sleeves, and tight-

fitting cuffs.[2]

Protects the body from

contamination. The gown

should be worn over laboratory

clothing.

Eye and Face Protection
Safety goggles and a face

shield.[3][4]

Protects against splashes and

aerosols, which can cause

serious eye irritation.[1]

Standard eyeglasses are not

sufficient.[3][4]

Respiratory Protection

A NIOSH-approved respirator

is recommended when

handling the powder form or

when there is a risk of

aerosolization.

Prevents inhalation of

Orthocaine dust, which may

cause respiratory irritation.[1]

Footwear
Closed-toe shoes and shoe

covers.[4]

Protects feet from spills and

contamination.

It is imperative to follow proper procedures for donning and doffing PPE to avoid cross-

contamination.[5] Always wash your hands thoroughly before putting on and after removing

gloves.[2]

Orthocaine Properties and Safety Data
Understanding the chemical and physical properties of Orthocaine is essential for safe

handling and storage.
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Property Value Source

Molecular Formula C8H9NO3 [1]

Molecular Weight 167.16 g/mol [1]

Primary Hazards Irritant [1]

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[1]

Storage

Room temperature in

continental US. Protect from

light.

[6]

Operational Plan: Handling and Disposal
Handling:

Always handle Orthocaine in a designated area, such as a chemical fume hood or a

biological safety cabinet, to minimize inhalation exposure.

Use disposable plastic-backed absorbent pads on work surfaces to contain any potential

spills.[7]

Avoid creating dust when working with the powdered form.

Disposal:

All disposable items that have come into contact with Orthocaine, including gloves, gowns,

and absorbent pads, should be considered trace waste.

Place all contaminated waste in a clearly labeled, sealed plastic bag.[8]

Follow your institution's and local regulations for the disposal of hazardous chemical waste.

[9]
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Emergency Protocol: Orthocaine Spill Response
In the event of a spill, a swift and organized response is critical to mitigate exposure and

prevent further contamination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b127048?utm_src=pdf-body
https://www.benchchem.com/product/b127048?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-3-amino-4-hydroxybenzoate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-3-amino-4-hydroxybenzoate
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.pppmag.com/documents/V3N9/2-6.pdf
https://www.provista.com/blog/blog-listing/8-types-of-ppe-to-wear-when-compounding-hazardous-drugs
https://stacks.cdc.gov/view/cdc/191630
https://www.medchemexpress.com/orthocaine.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9900183/
https://www.ehs.washington.edu/system/files/resources/chemo-hazdrug-safety.pdf
https://www.astrazeneca.com.au/content/dam/az-au/Material%20Safety%20Data/Xylocaineltsupgt174ltsupgt.pdf
https://www.benchchem.com/product/b127048#personal-protective-equipment-for-handling-orthocaine
https://www.benchchem.com/product/b127048#personal-protective-equipment-for-handling-orthocaine
https://www.benchchem.com/product/b127048#personal-protective-equipment-for-handling-orthocaine
https://www.benchchem.com/product/b127048#personal-protective-equipment-for-handling-orthocaine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b127048?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

